2-(2-Chlorothiophen-3-yl)acetonitrile

• Molecular Formula: C6H4ClNS
• Molecular Weight: 157.62 g/mol
• IUPAC Name: 2-(2-chlorothiophen-3-yl)acetonitrile
• InChI: InChI=1S/C6H4ClNS/c7-6-5(1-3-8)2-4-9-6/h2,4H,1H2
• InChI Key: XHZAVOQCIGAWGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1CC#N)Cl

Description

2-(2-Chlorothiophen-3-yl)acetonitrile is a useful research compound. Its molecular formula is C6H4ClNS and its molecular weight is 157.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Perchloric acid (0.070 mL, 0.81 mmol) was added to a rapidly stirring suspension of N-chlorosuccinimide (10.8 g, 81.2 mmol) and 2-(thiophen-3-yl)acetonitrile (10.0 g, 81.2 mmol) in carbon tetrachloride (40 mL). After 3 h at room temperature, the reaction mixture was treated with solid NaHCO3 (300 mg, 3.6 mmol), then filtered and concentrated. The residue was purified by chromatography, eluting with a gradient of 5-15% EtOAc/hexanes to afford pure 2-(2-chlorothiophen-3-yl)acetonitrile as a pale yellow oil (4.23 g, 26.8 mmol, 33% yield). MS (M+H)+ 158/160.